80-17-1

Benzenesulphonohydrazide

In Stock

• CAS RN:
• 80-17-1

• Formula:
• C6H8N2O2S

• InChI:
• InChI=1S/C6H8N2O2S/c7-8-11(9,10)6-4-2-1-3-5-6/h1-5,8H,7H2

• InChIKey:
• VJRITMATACIYAF-UHFFFAOYSA-N

• Benzenesulfonyl hydrazide appears as a white to light-colored crystalline solid. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Readily ignited by sparks or flames and burns vigorously. Used to make other chemicals.

1,1,1,2,2,3,4,4,4-Nonafluorobutane

In Stock

• CAS RN:
• 680-17-1

• Formula:
• C4HF9

• InChI:
• InChI=1S/C4HF9/c5-1(3(8,9)10)2(6,7)4(11,12)13/h1H

• InChIKey:
• QXIZXTKKSIAZOR-UHFFFAOYSA-N

• 1,1,1,2,2,3,4,4,4-Nonafluorobutane is a useful research compound. Its molecular formula is C4HF9 and its molecular weight is 220.04 g/mol. The purity is usually 95%.

Leucocyanidin

Usually In Stock

• CAS RN:
• 480-17-1

• Formula:
• C15H14O7

• InChI:
• InChI=1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H

• InChIKey:
• SBZWTSHAFILOTE-UHFFFAOYSA-N

• Leucocianidol is derived from dihydro-quercetin and a precursor to cyanidin;  for treatment of hemorroids.

H-D-Met-Met-OH

In Stock

• CAS RN:
• 89680-17-1

• Formula:
• C10H20N2O3S2

• InChI:
• InChI=1S/C10H20N2O3S2/c1-16-5-3-7(11)9(13)12-8(10(14)15)4-6-17-2/h7-8H,3-6,11H2,1-2H3,(H,12,13)(H,14,15)/t7-,8+/m1/s1

• InChIKey:
• ZYTPOUNUXRBYGW-SFYZADRCSA-N

• H-D-Met-Met-OH is a useful research compound. Its molecular formula is C10H20N2O3S2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.

Calcium sodium phosphate

• CAS RN:
• 13780-17-1

• Formula:
• CaNaO4P

• InChI:
• InChI=1S/Ca.Na.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q+2;+1;/p-3

• InChIKey:
• QXJJQWWVWRCVQT-UHFFFAOYSA-K

• Calcium sodium phosphate, also known as Calcium sodium phosphate, is a useful research compound. Its molecular formula is CaNaO4P and its molecular weight is 158.04 g/mol. The purity is usually 95%.

Methyl 7-hydroxy-1-naphthoate

In Stock

• CAS RN:
• 84880-17-1

• Formula:
• C12H10O3

• InChI:
• InChI=1S/C12H10O3/c1-15-12(14)10-4-2-3-8-5-6-9(13)7-11(8)10/h2-7,13H,1H3

• InChIKey:
• KFDJEXPTZAZSNA-UHFFFAOYSA-N

• Methyl 7-hydroxy-1-naphthoate is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.

3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-

• CAS RN:
• 68480-17-1

• Formula:
• C14H24O

• InChI:
• InChI=1S/C14H24O/c1-5-12(15)8-9-13-11(2)7-6-10-14(13,3)4/h7,13H,5-6,8-10H2,1-4H3

• InChIKey:
• KUZMAEUMYSXKOU-UHFFFAOYSA-N

• 3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, also known as 3-Pentanone, 1-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, is a useful research compound. Its molecular formula is C14H24O and its molecular weight is 208.34 g/mol. The purity is usually 95%.

Methyl 2-hydroxydocosanoate

In Stock

• CAS RN:
• 13980-17-1

• Formula:
• C23H46O3

• InChI:
• InChI=1S/C23H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(25)26-2/h22,24H,3-21H2,1-2H3

• InChIKey:
• KUHHQOLYDNMSJW-UHFFFAOYSA-N

• 2-hydroxy Docosanoic acid methyl ester is a hydroxylated fatty acid methyl ester that has been found in ripe and unripe strawberry homogenates, Pseudosuberites and S. massa sea sponges, sediment samples from the Harney River, and C. frondosa and D. cinerea extracts.
  
  

4-Penten-1-one, 1-(2-naphthalenyl)-

Usually In Stock

• CAS RN:
• 131780-17-1

• Formula:
• C15H14O

• InChI:
• InChI=1S/C15H14O/c1-2-3-8-15(16)14-10-9-12-6-4-5-7-13(12)11-14/h2,4-7,9-11H,1,3,8H2

• InChIKey:
• WIAUUUGTXIPCSX-UHFFFAOYSA-N

• 4-Penten-1-one, 1-(2-naphthalenyl)- is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.

2-(2-propyl-1H-benzo[d]imidazole-1-carbonyl)benzoic acid

In Stock

• CAS RN:
• 380880-17-1

• Formula:
• C18H16N2O3

• InChI:
• InChI=1S/C18H16N2O3/c1-2-7-16-19-14-10-5-6-11-15(14)20(16)17(21)12-8-3-4-9-13(12)18(22)23/h3-6,8-11H,2,7H2,1H3,(H,22,23)

• InChIKey:
• VFIYVVZATALLAU-UHFFFAOYSA-N

• 2-(2-propyl-1H-benzo[d]imidazole-1-carbonyl)benzoic acid is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.

1-[3-(2,3-Dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-(1-methylindol-3-yl)sulfanylethanone

In Stock

• CAS RN:
• 681280-17-1

• Formula:
• C29H29N3O4S

• InChI:
• InChI=1S/C29H29N3O4S/c1-31-17-27(21-8-5-6-10-24(21)31)37-18-28(33)32-25(22-9-7-11-26(35-3)29(22)36-4)16-23(30-32)19-12-14-20(34-2)15-13-19/h5-15,17,25H,16,18H2,1-4H3

• InChIKey:
• HTQKLMYFCMHYQE-UHFFFAOYSA-N

• 1-[3-(2,3-Dimethoxyphenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-(1-methylindol-3-yl)sulfanylethanone is a useful research compound. Its molecular formula is C29H29N3O4S and its molecular weight is 515.63. The purity is usually 95%.

4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl 2-methylpropanoate

In Stock

• CAS RN:
• 869080-17-1

• Formula:
• C20H18O4

• InChI:
• InChI=1S/C20H18O4/c1-12(2)19(21)23-15-9-10-16-13(3)18(14-7-5-4-6-8-14)20(22)24-17(16)11-15/h4-12H,1-3H3

• InChIKey:
• UZGLHPONTJAJIV-UHFFFAOYSA-N

• 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl 2-methylpropanoate is a useful research compound. Its molecular formula is C20H18O4 and its molecular weight is 322.36. The purity is usually 95%.

3-fluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzenesulfonamide

In Stock

• CAS RN:
• 893980-17-1

• Formula:
• C18H14FN3O2S2

• InChI:
• InChI=1S/C18H14FN3O2S2/c1-12-11-25-18-20-17(10-22(12)18)13-5-7-15(8-6-13)21-26(23,24)16-4-2-3-14(19)9-16/h2-11,21H,1H3

• InChIKey:
• ULMZEDLMEHFUMP-UHFFFAOYSA-N

• 3-fluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H14FN3O2S2 and its molecular weight is 387.45. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898780-17-1

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-9-14(2)11-15(10-13)7-8-18(19)16-5-4-6-17(12-16)20-3/h4-6,9-12H,7-8H2,1-3H3

• InChIKey:
• ZUVWKNSDXWXYSE-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

2,2,2-Trifluoro-N-[3-methyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylacetamide

Usually In Stock

• CAS RN:
• 144480-17-1

• Formula:
• C22H25F3N2O

• InChI:
• InChI=1S/C22H25F3N2O/c1-17-16-26(14-12-18-8-4-2-5-9-18)15-13-20(17)27(21(28)22(23,24)25)19-10-6-3-7-11-19/h2-11,17,20H,12-16H2,1H3

• InChIKey:
• COBJQZALHHFWCU-UHFFFAOYSA-N

• 2,2,2-Trifluoro-N-[3-methyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylacetamide is a useful research compound. Its molecular formula is C22H25F3N2O and its molecular weight is 390.4 g/mol. The purity is usually 95%.

Methyl 4-(4-methoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• CAS RN:
• 181480-17-1

• Formula:
• C21H25NO4

• InChI:
• InChI=1S/C21H25NO4/c1-12-17(20(24)26-5)18(13-6-8-14(25-4)9-7-13)19-15(22-12)10-21(2,3)11-16(19)23/h6-9,18,22H,10-11H2,1-5H3

• InChIKey:
• CUBFDZOYQBNDSA-UHFFFAOYSA-N

• Methyl 4-(4-methoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C21H25NO4 and its molecular weight is 355.4g/mol. The purity is usually 95%.

(Z)-ethyl 1-(furan-2-ylmethyl)-2-((4-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534580-17-1

• Formula:
• C27H21N5O7

• InChI:
• InChI=1S/C27H21N5O7/c1-3-38-27(35)20-14-19-23(28-22-8-4-5-11-30(22)26(19)34)31(15-18-7-6-12-39-18)24(20)29-25(33)17-10-9-16(2)21(13-17)32(36)37/h4-14H,3,15H2,1-2H3

• InChIKey:
• GKOZPATYXWLRRK-OLFWJLLRSA-N

• (Z)-ethyl 1-(furan-2-ylmethyl)-2-((4-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H21N5O7 and its molecular weight is 527.493. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851980-17-1

• Formula:
• C19H19ClN4O3S2

• InChI:
• InChI=1S/C19H19ClN4O3S2/c20-14-6-9-16-17(12-14)28-19(21-16)23-22-18(25)13-4-7-15(8-5-13)29(26,27)24-10-2-1-3-11-24/h4-9,12H,1-3,10-11H2,(H,21,23)(H,22,25)

• InChIKey:
• OOGJOOYMICHBNQ-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C19H19ClN4O3S2 and its molecular weight is 451.0 g/mol. The purity is usually 95%.

N,2-dimethyl-3-nitroaniline

Usually In Stock

• CAS RN:
• 848480-17-1

• Formula:
• C8H10N2O2

• InChI:
• InChI=1S/C8H10N2O2/c1-6-7(9-2)4-3-5-8(6)10(11)12/h3-5,9H,1-2H3

• InChIKey:
• ACASHMOCWAHWMO-UHFFFAOYSA-N

• N,2-dimethyl-3-nitroaniline is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.

(2-(4-Fluorophenyl)thiazol-4-yl)methanamine

Usually In Stock

• CAS RN:
• 885280-17-1

• Formula:
• C10H9FN2S

• InChI:
• InChI=1S/C10H9FN2S/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2

• InChIKey:
• KXBYBKPFGPHRKC-UHFFFAOYSA-N

• (2-(4-Fluorophenyl)thiazol-4-yl)methanamine is a useful research compound. Its molecular formula is C10H9FN2S and its molecular weight is 208.26 g/mol. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(5-phenylpentyl)-

• CAS RN:
• 178980-17-1

• Formula:
• C24H28Cl2N2OS

• InChI:
• InChI=1S/C24H28Cl2N2OS/c1-17(2)23-24(30-21-14-19(25)13-20(26)15-21)28(22(16-29)27-23)12-8-4-7-11-18-9-5-3-6-10-18/h3,5-6,9-10,13-15,17,29H,4,7-8,11-12,16H2,1-2H3

• InChIKey:
• SYLVFRFMWRPLES-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(5-phenylpentyl)- is a useful research compound. Its molecular formula is C24H28Cl2N2OS and its molecular weight is 463.5 g/mol. The purity is usually 95%.

Bencarbazone

In Stock

• CAS RN:
• 173980-17-1

• Formula:
• C13H13F4N5O3S2

• InChI:
• InChI=1S/C13H13F4N5O3S2/c1-3-27(24,25)20-8-5-9(7(14)4-6(8)10(18)26)22-12(23)21(2)11(19-22)13(15,16)17/h4-5,20H,3H2,1-2H3,(H2,18,26)

• InChIKey:
• LVKBXDHACCFCTA-UHFFFAOYSA-N

• Bencarbazone is a thiocarboxamide that is benzenecarbothioamide substituted by a fluoro, 4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl, and (ethanesulfonyl)nitrilo groups at positions 3,4 and 6, respectively. It is a herbicide used for the post-emergent control of broad-leaved weeds in corn, cereals, and sugar cane. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a sulfonamide, a member of triazoles, a thiocarboxamide and a member of monofluorobenzenes.

5-fluoro-3-hydroxy-3-[2-oxo-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-2,3-dihydro-1H-indol-2-one

In Stock

• CAS RN:
• 1849580-17-1

• Formula:
• C24H26FNO3

• 5-fluoro-3-hydroxy-3-[2-oxo-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethyl]-2,3-dihydro-1H-indol-2-one is a useful research compound. Its molecular formula is C24H26FNO3 and its molecular weight is 395.5. The purity is usually 95%.

2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine

In Stock

• CAS RN:
• 1310680-17-1

• Formula:
• C6H3Cl2N3

• InChI:
• InChI=1S/C6H3Cl2N3/c7-5-4-3(1-2-9-4)10-6(8)11-5/h1-2,9H

• InChIKey:
• MVTLFDKTYGKJEX-UHFFFAOYSA-N

• 2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C6H3Cl2N3 and its molecular weight is 188.01 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-2,4-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797880-17-1

• Formula:
• C18H23NO4S

• InChI:
• InChI=1S/C18H23NO4S/c1-13-8-9-18(14(2)10-13)24(20,21)19-12-17(23-4)15-6-5-7-16(11-15)22-3/h5-11,17,19H,12H2,1-4H3

• InChIKey:
• RLWKHNNRAACNHR-UHFFFAOYSA-N

• N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H23NO4S and its molecular weight is 349.45. The purity is usually 95%.

1-Formyl-5,6,7,8-tetrahydroindolizine-2-carboxylic acid

In Stock

• CAS RN:
• 2219380-17-1

• Formula:
• C10H11NO3

• InChI:
• InChI=1S/C10H11NO3/c12-6-8-7(10(13)14)5-11-4-2-1-3-9(8)11/h5-6H,1-4H2,(H,13,14)

• InChIKey:
• ICHNDKMNDPASGO-UHFFFAOYSA-N

• 1-Formyl-5,6,7,8-tetrahydroindolizine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.202. The purity is usually 95%.

3-[5-(Difluoromethyl)pyridin-2-yl]oxybenzoic acid

Usually In Stock

• CAS RN:
• 2248280-17-1

• Formula:
• C13H9F2NO3

• InChI:
• InChI=1S/C13H9F2NO3/c14-12(15)9-4-5-11(16-7-9)19-10-3-1-2-8(6-10)13(17)18/h1-7,12H,(H,17,18)

• InChIKey:
• ATOKJEAGNATATM-UHFFFAOYSA-N

• 3-[5-(Difluoromethyl)pyridin-2-yl]oxybenzoic acid is a useful research compound. Its molecular formula is C13H9F2NO3 and its molecular weight is 265.216. The purity is usually 95%.